![molecular formula C22H20N2O5 B6538777 N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}-2-oxo-2H-chromene-3-carboxamide CAS No. 1060262-21-6](/img/structure/B6538777.png)
N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}-2-oxo-2H-chromene-3-carboxamide
Description
Scientific Research Applications
Herbicidal Activity
The compound has been studied for its potential as a herbicide. It has shown promising results against Phalaris minor, a major weed of wheat crops . The compound was found to have a higher binding affinity and inhibition constant than the reference ligand molecule .
Pharmacological Actions
Morpholine derivatives, such as the compound , have been extensively studied for their pharmacological actions . These compounds have been found to have a wide variety of pharmacological activities, making them potential candidates for drug development .
Anti-Inflammatory and Anti-Tumor Activities
The compound has been noted for its anti-inflammatory and anti-tumor activities. This makes it a promising candidate for the development of new drugs in the field of oncology and inflammation.
LRRK2 Inhibitor
The compound has been studied as a potential LRRK2 inhibitor . LRRK2 is a protein that has been associated with several disorders, including Parkinson’s disease . Inhibitors of LRRK2 could therefore have potential therapeutic applications in these areas .
Potential Applications in Agriculture
The compound could have potential applications in agriculture, particularly in the development of new herbicides . Its effectiveness against Phalaris minor suggests that it could be used to control this and potentially other weeds .
Potential Applications in Medicine
Given its pharmacological activities, the compound could have numerous applications in medicine . For example, its anti-inflammatory and anti-tumor activities suggest potential uses in the treatment of cancer and inflammatory diseases .
properties
IUPAC Name |
N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]-2-oxochromene-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O5/c25-20(24-9-11-28-12-10-24)13-15-5-7-17(8-6-15)23-21(26)18-14-16-3-1-2-4-19(16)29-22(18)27/h1-8,14H,9-13H2,(H,23,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JUQCWBZRMPRGTD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)CC2=CC=C(C=C2)NC(=O)C3=CC4=CC=CC=C4OC3=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(2-morpholino-2-oxoethyl)phenyl)-2-oxo-2H-chromene-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(dimethylsulfamoyl)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide](/img/structure/B6538705.png)
![2-(2-methylphenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide](/img/structure/B6538708.png)
![2-(3-methylphenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide](/img/structure/B6538711.png)
![2-(2-fluorophenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide](/img/structure/B6538713.png)
![2-(4-fluorophenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide](/img/structure/B6538716.png)
![2-(2-methoxyphenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide](/img/structure/B6538721.png)
![2-(4-methoxyphenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide](/img/structure/B6538727.png)
![N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}-4-phenyloxane-4-carboxamide](/img/structure/B6538730.png)
![3-cyclopentyl-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}propanamide](/img/structure/B6538732.png)
![N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}adamantane-1-carboxamide](/img/structure/B6538751.png)
![3-(2-chlorophenyl)-5-methyl-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}-1,2-oxazole-4-carboxamide](/img/structure/B6538753.png)
![N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}-4-(trifluoromethyl)benzamide](/img/structure/B6538759.png)
![N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}cyclopentanecarboxamide](/img/structure/B6538764.png)
![2-(methylsulfanyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}pyridine-3-carboxamide](/img/structure/B6538788.png)